N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide

• Molecular Formula: C15H23NO3S
• Molecular Weight: 297.4 g/mol
• IUPAC Name: N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C15H23NO3S/c1-12-11-14(9-10-15(12)19-2)20(17,18)16-13-7-5-3-4-6-8-13/h9-11,13,16H,3-8H2,1-2H3
• InChI Key: DJUQBGHKJMYLTE-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2CCCCCC2)OC

Description

N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide, also known as TAK-715, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. The compound belongs to the sulfonamide class of drugs and has been shown to have anti-inflammatory and analgesic effects. In

Mechanism of Action

The mechanism of action of N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide involves its inhibition of p38 MAP kinase and JNK, two key enzymes involved in the inflammatory response. By inhibiting these enzymes, the compound reduces the production of inflammatory cytokines such as TNF-alpha and IL-1 beta. This leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, the compound has been shown to inhibit the growth of cancer cells and improve glucose tolerance and insulin sensitivity. The compound has also been shown to have a good safety profile, with no significant adverse effects reported in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide is its specificity for p38 MAP kinase and JNK. This makes it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation of the compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several areas of future research that could be pursued with N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide. One area of interest is its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis. Further studies are needed to determine the optimal dosing and administration of the compound in humans.
Another area of future research is its potential as a therapeutic agent for cancer. While the compound has shown promise in inhibiting the growth of cancer cells in vitro and in vivo, further studies are needed to determine its efficacy in humans.
Finally, the compound could also be studied for its potential in treating other diseases such as diabetes and Alzheimer's disease. Further studies are needed to determine its mechanism of action in these diseases and its potential therapeutic benefits.

Synthesis Methods

The synthesis of N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide involves several steps. The starting material is 4-methoxy-3-methylbenzenesulfonyl chloride, which is reacted with cycloheptylamine in the presence of a base such as triethylamine. The resulting intermediate is then treated with sodium hydroxide to form the final product, N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide. The overall yield of the synthesis is approximately 30%.

Scientific Research Applications

N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide has been studied extensively for its potential therapeutic applications in various diseases. One of the major areas of research has been its anti-inflammatory and analgesic effects. The compound has been shown to inhibit the activity of several key enzymes involved in the inflammatory response, such as p38 MAP kinase and JNK. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
In addition to its anti-inflammatory effects, N-cycloheptyl-4-methoxy-3-methylbenzenesulfonamide has also been studied for its potential in treating other diseases such as cancer and diabetes. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.